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Compound of Interest

Compound Name: F 16915

Cat. No.: B1256084 Get Quote

Application Notes and Protocols for F 16915
For Researchers, Scientists, and Drug Development Professionals

Introduction
F 16915 (CAS No. 92510-91-3) is a derivative and potent pro-drug of Docosahexaenoic Acid

(DHA).[1][2] Structurally identified as pyridin-3-ylmethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-

4,7,10,13,16,19-hexaenoate, it is investigated for its potential therapeutic effects. Research

indicates that F 16915 may play a role in cardiovascular health, with studies showing its ability

to prevent heart failure-induced atrial fibrillation.[1][2] These notes provide essential information

for the preparation and use of F 16915 in experimental settings.

Chemical and Physical Properties
A summary of the known properties of F 16915 is presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1256084?utm_src=pdf-interest
https://www.benchchem.com/product/b1256084?utm_src=pdf-body
https://www.fishersci.at/shop/products/f-16915-medchemexpress-3/16477948
https://www.medchemexpress.com/F_16915.html?locale=ja-JP
https://www.benchchem.com/product/b1256084?utm_src=pdf-body
https://www.fishersci.at/shop/products/f-16915-medchemexpress-3/16477948
https://www.medchemexpress.com/F_16915.html?locale=ja-JP
https://www.benchchem.com/product/b1256084?utm_src=pdf-body
https://www.benchchem.com/product/b1256084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 92510-91-3 [1][3][4][5]

Molecular Formula C₂₈H₃₇NO₂ [1][5]

Molecular Weight 419.60 g/mol [1]

Appearance Light yellow oil [1][2]

IUPAC Name

pyridin-3-ylmethyl

(4Z,7Z,10Z,13Z,16Z,19Z)-

docosa-4,7,10,13,16,19-

hexaenoate

N/A

Solution Preparation
Proper preparation of F 16915 solutions is critical for experimental accuracy and reproducibility.

Based on available data, F 16915 is highly soluble in Dimethyl Sulfoxide (DMSO).

Solubility Data
Solvent Concentration Source

DMSO ≥ 100 mg/mL (≥ 238.32 mM) [1][2]

Note: The high solubility in DMSO allows for the preparation of concentrated stock solutions. It

is advisable to use freshly opened, anhydrous DMSO to avoid any potential impact of water on

the compound's stability and solubility.[2]

Protocol for Preparing a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of F 16915 in DMSO.

Materials:

F 16915 (oil)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Calculate the required mass of F 16915:

To prepare 1 mL of a 100 mM stock solution, you will need:

Mass (mg) = 100 mmol/L * 1 L/1000 mL * 1 mL * 419.60 mg/mmol = 41.96 mg

Weighing F 16915:

As F 16915 is an oil, direct weighing can be challenging. It is recommended to purchase a

pre-weighed aliquot from the supplier if possible.

If you must aliquot from a larger volume, use a positive displacement pipette for accurate

measurement of the viscous oil.

Dissolving F 16915 in DMSO:

Add the calculated mass or volume of F 16915 to a sterile vial.

Add the required volume of anhydrous DMSO to the vial. For 41.96 mg of F 16915, add 1

mL of DMSO to achieve a 100 mM concentration.

Vortex the solution until the F 16915 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may assist in dissolution, but be cautious of potential degradation at

higher temperatures.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the stock solution at -20°C or -80°C for long-term storage. Refer to the supplier's

specific recommendations for optimal storage conditions.

Experimental Protocols
The following is a general workflow for utilizing F 16915 in cell-based experiments. Specific

concentrations and incubation times will need to be optimized for your particular cell line and

experimental design.

General Workflow for Cell-Based Assays
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Preparation Experiment

Analysis

Prepare 100 mM Stock
Solution in DMSO

Prepare Working Solution
in Cell Culture Medium
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Treat Cells with
Working Solution of F 16915

Add to cells

Seed Cells in
Culture Plates

Incubate Cells (e.g., 24h)
to Allow Adherence

Incubate for
Desired Treatment Time

Perform Endpoint Analysis
(e.g., qPCR, Western Blot, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [F 16915 solution preparation for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256084#f-16915-solution-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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